Cas no 2034513-77-2 (N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide)

• Product Name: N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide
• CAS No: 2034513-77-2
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 6076802
• PubChem ID: 121021455
• Update Time: 2025-07-23

N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide
• N-{4-[1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonyl]phenyl}acetamide
• AKOS026697533
• N-(4-(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)phenyl)acetamide
• 2034513-77-2
• F6557-0038
• N-[4-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepane-4-carbonyl)phenyl]acetamide

• Inchi： 1S/C18H20N2O4S2/c1-13(21)19-15-6-4-14(5-7-15)18(22)20-9-8-17(16-3-2-11-25-16)26(23,24)12-10-20/h2-7,11,17H,8-10,12H2,1H3,(H,19,21)
• InChI Key： AXMSGLBLBGUSMG-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2C=CC(=CC=2)NC(C)=O)=O)CCC1C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 392.08644947g/mol
• Monoisotopic Mass: 392.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 120Ų

Additional information on N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide

Comprehensive Analysis of N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide (CAS No. 2034513-77-2)

N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide (CAS No. 2034513-77-2) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring and a thiazepane core, makes it a promising candidate for drug development, particularly in targeting metabolic and inflammatory pathways. Researchers are increasingly exploring its potential as a small-molecule inhibitor or modulator due to its ability to interact with specific biological receptors.

The compound's 1,1-dioxo moiety and carbonylphenyl group contribute to its stability and reactivity, which are critical for its applications in medicinal chemistry. Recent studies highlight its role in enzyme inhibition, particularly in diseases like diabetes and autoimmune disorders. With the growing demand for precision medicine, N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide is being investigated for its structure-activity relationship (SAR) to optimize therapeutic efficacy.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict molecular interactions and binding affinities. Searches for "thiazepane derivatives in drug design" or "CAS 2034513-77-2 applications" have surged, reflecting its relevance in modern pharmacology. Additionally, its synthetic accessibility and scalability make it a viable candidate for industrial-scale production, aligning with trends in green chemistry and sustainable synthesis.

From a bioavailability perspective, the compound's acetamide group enhances its solubility, addressing a common challenge in oral drug delivery. This property is particularly valuable in developing next-generation therapeutics for chronic conditions. As the scientific community prioritizes personalized treatment, N-{4-1,1-dioxo-7-(thiophen-2-yl)-1lambda6,4-thiazepane-4-carbonylphenyl}acetamide stands out for its potential to bridge gaps in targeted therapy.

In summary, CAS No. 2034513-77-2 represents a convergence of innovative chemistry and therapeutic potential. Its multifaceted applications—from drug discovery to biochemical research—underscore its importance in advancing global health solutions. Future studies will likely focus on its mechanistic pathways and clinical translation, solidifying its place in the pharmaceutical pipeline.